Cas no 54123-09-0 (9-Methyl-4-phenyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine)

• Product name: 9-Methyl-4-phenyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine
• CAS No: 54123-09-0
• MF: C₁₅H₁₂N₄S
• MW: 280.347580909729
• CID: 1587524

9-Methyl-4-phenyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine Chemical and Physical Properties

Names and Identifiers

• 9-Methyl-4-phenyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine
• Ro-11-1464
• Ro 11-1464
• Ro 11-1464 >=98% (HPLC)
• 6H-Thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine, 9-methyl-4-phenyl-

• Inchi： 1S/C15H12N4S/c1-10-17-18-13-9-16-14(11-5-3-2-4-6-11)12-7-8-20-15(12)19(10)13/h2-8H,9H2,1H3
• InChI Key： SIRFTOWPWPCSOP-UHFFFAOYSA-N
• SMILES： N12C(C)=NN=C1CN=C(C1=CC=CC=C1)C1C=CSC=12

Computed Properties

• Exact Mass: 280.07846

Experimental Properties

• Density: 1.412
• Melting Point: 218-219 °C
• Boiling Point: 496.386°C at 760 mmHg
• Flash Point: 254.005°C
• Refractive Index: 1.766
• Solubility: DMSO：可溶，10mg/mL，澄清（加热）
• PSA: 43.07
• pka: 2.43±0.40(Predicted)

9-Methyl-4-phenyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C